4-(dimethylsulfamoyl)-N-phenylbenzamide
Description
4-(dimethylsulfamoyl)-N-phenylbenzamide, also known as sulfoxadiazine, is a sulfonamide derivative that has been widely used in scientific research. It possesses several unique properties that make it an important compound in various fields such as medicinal chemistry, biochemistry, and pharmacology.
Scientific Research Applications
Material Science: Advanced Material Synthesis
In material science, 4-(dimethylsulfamoyl)-N-phenylbenzamide can contribute to the synthesis of novel materials. Its complex molecular structure allows for diverse applications, including the creation of new polymers or optoelectronic materials . These materials could have significant implications for industries ranging from electronics to biotechnology.
Bioassay Development: Enhancing Research Tools
The compound is also instrumental in the development of bioassays, which are essential tools in biological research and pharmaceutical development. Bioassays are used to measure the effects of substances at various concentrations and can be critical in the early stages of drug development . The compound’s properties may improve the sensitivity and specificity of these assays.
Organic Synthesis: Chemical Reactions and Processes
In organic chemistry, 4-(dimethylsulfamoyl)-N-phenylbenzamide serves as a reagent or intermediate in various synthetic processes. It can be involved in the synthesis of borinic acid derivatives, which are used in cross-coupling reactions and catalysis . This application is crucial for constructing complex organic molecules.
Analytical Chemistry: Method Development and Analysis
Analytical chemists may find 4-(dimethylsulfamoyl)-N-phenylbenzamide useful in developing new analytical methods. Its structure could be key in creating standards or calibration models for detecting and quantifying other substances . This application is vital for ensuring the accuracy and reliability of analytical results.
Environmental Science: Pollution Control and Remediation
Lastly, the compound has potential applications in environmental science. It could be used in the study of pollutant degradation or the development of materials that help in environmental remediation. The compound’s interactions with various environmental factors can provide insights into pollution control strategies .
properties
IUPAC Name |
4-(dimethylsulfamoyl)-N-phenylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O3S/c1-17(2)21(19,20)14-10-8-12(9-11-14)15(18)16-13-6-4-3-5-7-13/h3-11H,1-2H3,(H,16,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YGHDFVVDHMUUIK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(dimethylsulfamoyl)-N-phenylbenzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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